Cas no 2228549-15-1 (4-(5-bromothiophen-3-yl)butanal)

• Product Name: 4-(5-bromothiophen-3-yl)butanal
• CAS No: 2228549-15-1
• MF: C₈H₉BrOS
• MW: 233.125460386276
• CID: 5899443
• PubChem ID: 165777763
• Update Time: 2025-05-25

4-(5-bromothiophen-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromothiophen-3-yl)butanal
• 2228549-15-1
• EN300-2003431

• Inchi： 1S/C8H9BrOS/c9-8-5-7(6-11-8)3-1-2-4-10/h4-6H,1-3H2
• InChI Key： LJJHSLOCCXBSJP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)CCCC=O

Computed Properties

• Exact Mass: 231.95575g/mol
• Monoisotopic Mass: 231.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.3Ų

Additional information on 4-(5-bromothiophen-3-yl)butanal

Professional Introduction to 4-(5-bromothiophen-3-yl)butanal (CAS No: 2228549-15-1)

4-(5-bromothiophen-3-yl)butanal, with the chemical formula C₁₀H₉BrO and CAS number 2228549-15-1, is a significant compound in the field of organic synthesis and pharmaceutical research. This aldehyde derivative features a thiophene ring substituted with a bromine atom at the 5-position and an aldehyde group at the 3-position of the butyl chain. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and material science.

The compound's molecular structure combines the electron-deficient nature of the aldehyde group with the aromatic stability of the thiophene ring, which is further modulated by the electron-withdrawing effect of the bromine atom. This combination enhances its reactivity in various chemical transformations, making it a versatile building block for medicinal chemists. The presence of both bromine and aldehyde functionalities allows for diverse synthetic pathways, including nucleophilic addition, condensation reactions, and cross-coupling processes.

In recent years, 4-(5-bromothiophen-3-yl)butanal has garnered attention in academic and industrial research due to its potential applications in developing novel therapeutic agents. The thiophene scaffold is a common motif in many pharmacologically active compounds, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of a bromine atom at the 5-position not only enhances lipophilicity but also provides a handle for further functionalization via palladium-catalyzed cross-coupling reactions.

One of the most promising areas of research involving 4-(5-bromothiophen-3-yl)butanal is its use as a precursor in synthesizing small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The aldehyde group can be readily converted into more stable pharmacophores through condensation with amines or hydrazines, leading to imines or hydrazones that are further explored for their biological activity.

The compound's relevance extends beyond pharmaceuticals into materials science, particularly in the development of organic electronic materials. Thiophene-based compounds are widely used in organic semiconductors, OLEDs (organic light-emitting diodes), and photovoltaic cells due to their excellent charge transport properties. The bromine substituent facilitates further modifications through Sonogashira or Suzuki-Miyaura couplings, enabling the construction of complex conjugated systems with tailored electronic characteristics.

Recent advancements in synthetic methodologies have further highlighted the importance of 4-(5-bromothiophen-3-yl)butanal. For example, transition-metal-catalyzed reactions have been optimized to achieve high yields of desired derivatives with minimal byproducts. These improvements have enabled researchers to explore more intricate molecular architectures, opening new avenues for drug discovery and material innovation. Additionally, computational chemistry approaches have been employed to predict and rationalize the reactivity of this compound, aiding in the design of efficient synthetic routes.

The pharmaceutical industry has shown particular interest in thiophene derivatives due to their broad spectrum of biological activities. Compounds containing this motif have been reported to possess antimicrobial, anti-inflammatory, and antitumor properties. The structural versatility of 4-(5-bromothiophen-3-yl)butanal allows for rapid diversification of molecular libraries, which is crucial for high-throughput screening programs aimed at identifying lead compounds for drug development.

In conclusion, 4-(5-bromothiophen-3-yl)butanal (CAS No: 2228549-15-1) represents a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for chemists working on drug discovery and advanced materials. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.